Cas no 123075-23-0 (2’-Deoxy Isocytidine)

2’-Deoxy Isocytidine structure
Product name:2’-Deoxy Isocytidine
2’-Deoxy Isocytidine Chemical and Physical Properties
Names and Identifiers
-
- 2’-Deoxy Isocytidine
- 2-amino-1-(2-deoxy-β-D-erythro-pentofuranosyl)pyrimidin-4(1H)-one
- Deoxyisocytidine
- 2-Amino-1-(2-deoxy-beta-D-erythro-pentofuranosyl)-4(1H)-pyrimidinone
- 2'-Deoxyisocytidine
- 2-amino-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,4-dihydropyrimidin-4-one
- A855509
- MFCD25542464
- 2'-Deoxy Isocytidine
- F13429
- 2-Amino-1-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidin-4(1H)-one
- 2-Amino-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-4-one
- DB-251448
- 123075-23-0
-
- Inchi: InChI=1S/C9H13N3O4/c10-9-11-7(15)1-2-12(9)8-3-5(14)6(4-13)16-8/h1-2,5-6,8,13-14H,3-4H2,(H2,10,11,15)/t5-,6+,8+/m0/s1
- InChI Key: HPDXILRPBZRTHG-SHYZEUOFSA-N
- SMILES: C1C(C(OC1N2C=CC(=O)N=C2N)CO)O
Computed Properties
- Exact Mass: 227.09060590g/mol
- Monoisotopic Mass: 227.09060590g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 355
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 108Ų
- XLogP3: -1.8
Experimental Properties
- Density: 1.73±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (25 g/l) (25 º C),
2’-Deoxy Isocytidine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
AK Scientific | 3305CV-25mg |
2-Amino-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-4-one |
123075-23-0 | 95% | 25mg |
$187 | 2023-09-16 | |
SHENG KE LU SI SHENG WU JI SHU | sc-500394-100mg |
2’-Deoxy Isocytidine, |
123075-23-0 | 100mg |
¥3234.00 | 2023-09-05 | ||
A2B Chem LLC | AE38284-25mg |
2'-Deoxyisocytidine |
123075-23-0 | 25mg |
$150.00 | 2024-04-20 | ||
A2B Chem LLC | AE38284-250mg |
2'-Deoxyisocytidine |
123075-23-0 | 250mg |
$550.00 | 2024-04-20 | ||
A2B Chem LLC | AE38284-100mg |
2'-Deoxyisocytidine |
123075-23-0 | 100mg |
$345.00 | 2024-04-20 | ||
1PlusChem | 1P009ESS-250mg |
2'-Deoxyisocytidine |
123075-23-0 | 250mg |
$523.00 | 2025-02-24 | ||
AK Scientific | 3305CV-250mg |
2-Amino-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-4-one |
123075-23-0 | 95% | 250mg |
$807 | 2023-09-16 | |
SHENG KE LU SI SHENG WU JI SHU | sc-500394-100 mg |
2’-Deoxy Isocytidine, |
123075-23-0 | 100MG |
¥3,234.00 | 2023-07-11 | ||
TRC | D239855-1g |
2’-Deoxy Isocytidine |
123075-23-0 | 1g |
$1918.00 | 2023-05-18 | ||
TRC | D239855-100mg |
2’-Deoxy Isocytidine |
123075-23-0 | 100mg |
$253.00 | 2023-05-18 |
2’-Deoxy Isocytidine Related Literature
-
Jessica L. Barilone,Hideaki Ogata,Wolfgang Lubitz,Maurice van Gastel Phys. Chem. Chem. Phys., 2015,17, 16204-16212
-
N. A. Atamas,M. M. Lazarenko,K. S. Yablochkova,G. Taranyik RSC Adv., 2021,11, 37307-37316
-
Wenqi Xiong,Congxin Xia,Yuting Peng,Juan Du,Tianxing Wang,Jicai Zhang,Yu Jia Phys. Chem. Chem. Phys., 2016,18, 6534-6540
-
Pengchong Xue,Jiabao Sun,Peng Chen,Peng Gong,Boqi Yao,Zhenqi Zhang,Chong Qian,Ran Lu J. Mater. Chem. C, 2015,3, 4086-4092
-
Ayako Oyane,Hiroko Araki,Yu Sogo,Atsuo Ito CrystEngComm, 2013,15, 4994-4997
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:123075-23-0)2’-Deoxy Isocytidine

Purity:99%
Quantity:1g
Price ($):782.0